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Compound of Interest

Compound Name: N-Isobutyryl-D-cysteine

Cat. No.: B054363

Essential Safety and Handling Guide for N-
Isobutyryl-D-cysteine

This guide provides immediate safety, operational, and disposal protocols for laboratory
professionals handling N-Isobutyryl-D-cysteine. The following procedures are designed to
ensure the safe handling and disposal of this compound, fostering a secure research
environment.

Personal Protective Equipment (PPE)

When handling N-Isobutyryl-D-cysteine, it is crucial to use appropriate personal protective
equipment to minimize exposure and ensure personal safety. The recommended PPE is
outlined below.
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Equipment Type Specification

) Wear safety glasses with side shields or
Eye and Face Protection )
chemical safety goggles.[1]

Hand Protection Wear protective gloves.[1]

) ) In case of inadequate ventilation, wear a
Respiratory Protection ] )
suitable respirator (e.g., N95 type).[1]

) ] A standard laboratory coat is recommended to
Protective Clothing orevent skin contact

Operational Plan: Safe Handling Procedure

Adherence to a standardized operational procedure is critical for minimizing risks in the
laboratory.

1. Preparation:

o Ensure the work area is well-ventilated.[1] Local exhaust ventilation is recommended to
control any potential dust.[1]

o Confirm that an eyewash station and safety shower are readily accessible.

o Before handling, wash hands thoroughly.[1]

e Put on all required personal protective equipment as detailed in the table above.
2. Handling:

¢ Avoid the formation of dust.[1] If the substance is in powder form, handle it carefully to
prevent it from becoming airborne.

¢ Avoid all personal contact, including inhalation and contact with skin and eyes.
e Do not eat, drink, or smoke in the work area where N-Isobutyryl-D-cysteine is handled.[1]

o Keep the container tightly closed when not in use.
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3. Spill Management:
 In the event of a spill, immediately alert others in the vicinity.

» For minor spills, mechanically take up the material and place it in a suitable, labeled
container for disposal.[1]

o Avoid generating dust during cleanup.
o Ventilate the affected area.[1]
» For major spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

Proper disposal of N-Isobutyryl-D-cysteine and its containers is essential to prevent
environmental contamination.

e Unused Material: Dispose of the contents and container in accordance with local, regional,
and national regulations. This material and its container may need to be disposed of as
hazardous waste.[2]

o Contaminated Materials: Handle contaminated packages and materials in the same way as
the substance itself.[1]

o Empty Containers: Completely emptied packages can be recycled.[1]

o Environmental Precautions: Do not empty into drains or release to the environment.[1]

First Aid Measures

In case of accidental exposure, follow these first aid procedures immediately.
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Exposure Route

First Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes. If eye

irritation persists, get medical advice/attention.

[1]

Skin Contact

Wash off immediately with plenty of soap and

water.[1] Remove contaminated clothing.

Remove to fresh air.[1] If breathing is difficult,

give oxygen. If not breathing, give artificial

Inhalation o ) o
respiration. Seek medical attention if symptoms
occur.

Rinse mouth with water.[1] Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion

unconscious person. Seek medical attention if

you feel unwell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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